Cas no 1603038-12-5 (1-ethyl-1H-pyrazol-4-yl chloroformate)

• Product Name: 1-ethyl-1H-pyrazol-4-yl chloroformate
• CAS No: 1603038-12-5
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD30322364
• CID: 5245615
• PubChem ID: 116807000
• Update Time: 2026-03-08

1-ethyl-1H-pyrazol-4-yl chloroformate Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-pyrazol-4-yl chloroformate
• 1-ethyl-1H-pyrazol-4-ylchloroformate
• Carbonochloridic acid, 1-ethyl-1H-pyrazol-4-yl ester

• MDL： MFCD30322364
• Inchi： 1S/C6H7ClN2O2/c1-2-9-4-5(3-8-9)11-6(7)10/h3-4H,2H2,1H3
• InChI Key： VPCSLTVEZBAZOI-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1C=NN(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 1.3
• Topological Polar Surface Area: 44.1

Additional information on 1-ethyl-1H-pyrazol-4-yl chloroformate

Introduction to 1-ethyl-1H-pyrazol-4-yl chloroformate (CAS No: 1603038-12-5)

1-ethyl-1H-pyrazol-4-yl chloroformate, with the CAS number 1603038-12-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and applications in drug development. The structure of this molecule incorporates a chloroformate functional group, which makes it a valuable intermediate in synthetic chemistry, particularly in the formation of esters and amides through nucleophilic substitution reactions.

The pyrazole ring in 1-ethyl-1H-pyrazol-4-yl chloroformate is a key feature that contributes to its reactivity and utility. Pyrazoles are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 4. This arrangement imparts unique electronic properties and allows for a wide range of chemical modifications. The ethyl group attached to the pyrazole ring enhances its solubility in organic solvents, making it more versatile for synthetic applications.

The chloroformate group is another critical aspect of this compound. Chloroformates are highly reactive electrophiles that readily react with nucleophiles, such as amines and alcohols, to form esters and amides. This reactivity makes 1-ethyl-1H-pyrazol-4-yl chloroformate a valuable tool in the synthesis of biologically active molecules. For instance, it can be used to introduce a pyrazole moiety into larger molecules, which may enhance their pharmacological properties.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrazole derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The structural flexibility of the pyrazole ring allows for the introduction of diverse substituents, which can modulate its biological activity. For example, studies have demonstrated that certain pyrazole derivatives exhibit inhibitory effects on enzymes involved in cancer cell proliferation.

One of the most notable applications of 1-ethyl-1H-pyrazol-4-yl chloroformate is in the synthesis of small-molecule inhibitors targeting specific biological pathways. Researchers have utilized this compound to develop novel drugs that interfere with key enzymes or receptors involved in diseases such as diabetes, neurodegenerative disorders, and infectious diseases. The ability to functionalize the pyrazole ring with various substituents has enabled the creation of a library of compounds with tailored biological activities.

The chemical synthesis of 1-ethyl-1H-pyrazol-4-yl chloroformate involves multi-step reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the condensation of ethyl acetoacetate with hydrazine hydrate to form ethyl 1H-pyrazole-4-carboxylate, followed by conversion to the corresponding chloroformate using phosphorus oxychloride (POCl₃). This method leverages well-established organic chemistry principles and has been widely used in both academic and industrial settings.

Recent advancements in synthetic methodologies have further improved the accessibility of 1-ethyl-1H-pyrazol-4-yl chloroformate. For instance, catalytic processes and green chemistry approaches have been explored to minimize waste and improve reaction efficiency. These innovations align with the broader goal of sustainable chemistry, which aims to reduce environmental impact while maintaining or enhancing productivity.

The biological evaluation of 1-ethyl-1H-pyrazol-4-yl chloroformate and its derivatives has revealed several promising leads for drug development. In vitro studies have shown that certain pyrazole-based compounds exhibit potent inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Additionally, preclinical studies have demonstrated that these compounds can modulate immune responses and exhibit antitumor effects.

The versatility of 1-(ethyl)-pyrazol[4] yl chloroformate makes it a valuable building block for medicinal chemists. By incorporating this moiety into larger molecular frameworks, researchers can explore new chemical space and discover novel therapeutic agents with improved efficacy and reduced side effects. The growing body of literature on pyrazole derivatives underscores their potential as pharmacophores in drug discovery.

In conclusion, 1-(ethyl)-pyrazol[4] yl chloroformate (CAS No: 1603038125) is a versatile intermediate with significant applications in pharmaceutical research. Its unique structural features enable the synthesis of biologically active molecules with potential therapeutic value. As research continues to uncover new applications for pyrazole derivatives, compounds like this will remain indispensable tools in the quest for innovative treatments for human diseases.